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Compound of Interest

Compound Name: Heveaflavone

Cat. No.: B112779

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides essential safety
and logistical information for the proper disposal of Heveaflavone, a biflavonoid recognized for
its potential anticancer and antioxidant properties. Adherence to these procedures is critical for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Heveaflavone: Key Data for Handling and Disposal

To facilitate safe handling and disposal, a summary of Heveaflavone's known physical and
chemical properties is presented below. This information is crucial for making informed
decisions regarding personal protective equipment (PPE), storage, and waste management.
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Property Data
Molecular Formula C33H24010
Molecular Weight 580.54 g/mol
Appearance Yellow powder

Soluble in organic solvents such as Dimethyl
Solubilt Sulfoxide (DMSO), Chloroform,
olubili
Y Dichloromethane, Ethyl Acetate, and Acetone.

Limited solubility in water.[1]

Relatively stable under standard laboratory
conditions.[2] As a flavonoid, it may be sensitive
to light and air, and degradation can occur when
Stability exposed to atmospheric oxygen.[3][4] Flavonoid
stability is also dependent on its chemical
structure, with a higher number of hydroxyl

groups potentially promoting degradation.[5]

Store in a dry, dark, and well-ventilated place in
Storage a tightly sealed container.[6] For long-term

storage, -20°C is recommended.[7]

Experimental Protocols: Standard Laboratory
Procedures

While specific experimental protocols for the disposal of Heveaflavone are not documented,
the following general procedures for handling and disposing of non-hazardous chemical waste
in a laboratory setting are applicable and should be followed.

Personal Protective Equipment (PPE) Protocol:
o Eye Protection: Wear chemical safety goggles or a face shield where splashing is possible.

e Hand Protection: Wear nitrile gloves. Inspect gloves before use and use proper removal

techniques to avoid skin contact.
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» Body Protection: Wear a laboratory coat to protect skin and clothing.

» Respiratory Protection: Not generally required for handling small quantities in a well-
ventilated area. If creating aerosols or handling large quantities, work in a fume hood.[8]

Waste Segregation and Storage Protocol:

o Waste Identification: Heveaflavone waste should be classified as non-hazardous chemical
waste unless institutional policies or local regulations state otherwise.

o Container Selection: Use a designated, leak-proof, and sealable container for solid
Heveaflavone waste. For solutions, use a compatible liquid waste container.

o Labeling: Clearly label the waste container with "Heveaflavone Waste" and include the
primary solvent if it is in a solution.

o Storage: Store the waste container in a designated, well-ventilated, and secure area, away
from incompatible materials.

Heveaflavone Disposal Workflow

The following diagram outlines the logical workflow for the proper disposal of Heveaflavone in
a laboratory setting.
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Caption: Logical workflow for the proper disposal of Heveaflavone.
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Step-by-Step Disposal Procedures

Based on the known properties of Heveaflavone and standard laboratory safety protocols, the
following step-by-step procedures should be followed for its disposal:

1. Personal Protective Equipment (PPE):

» Before handling Heveaflavone waste, ensure you are wearing the appropriate PPE,
including a lab coat, nitrile gloves, and chemical safety goggles.

2. Waste Segregation:

e Solid Waste: Collect any solid Heveaflavone waste, such as unused powder or
contaminated consumables (e.g., weighing paper, gloves), in a designated, sealable waste
container.

e Liquid Waste: If Heveaflavone is in a solution, pour the waste into a designated liquid
chemical waste container that is compatible with the solvent used. Do not mix with
incompatible waste streams.

3. Container Labeling:

o Clearly label the waste container with "Heveaflavone Waste." For liquid waste, also indicate
the solvent(s) present. Ensure the label is legible and securely attached to the container.

4. Temporary Storage:

o Store the sealed waste container in a designated and secure chemical waste accumulation
area within the laboratory. This area should be well-ventilated and away from general
laboratory traffic.

5. Final Disposal:

» Follow your institution's specific procedures for the disposal of chemical waste. This typically
involves contacting the Environmental Health and Safety (EHS) office to schedule a pickup.
Do not dispose of Heveaflavone down the drain or in the regular trash.
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By adhering to these guidelines, laboratory professionals can ensure the safe and responsible
disposal of Heveaflavone, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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